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Compound of Interest

Compound Name: Terrestrimine
CAS No.: 1778735-31-1
Cat. No.: B15574804
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the novel
natural product, Terrestrimine. Isolated from the fruits of Tribulus terrestris, this cinnamic
amide derivative has demonstrated significant inhibitory effects against Papain-Like Protease
(PLpro), a key enzyme in viral replication. This document compiles the available Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, details the experimental
protocols for its isolation and characterization, and visualizes its inhibitory action.

Spectroscopic Data

The structural elucidation of Terrestrimine was accomplished through a combination of mass
spectrometry and one- and two-dimensional NMR spectroscopy. The following tables
summarize the key quantitative data obtained for this compound.

Mass Spectrometry Data

High-resolution mass spectrometry confirmed the molecular formula of Terrestrimine as
Ci1sH17NOes.
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Parameter Value
Molecular Formula C1s8H17NOs
HR-FAB-MS ([M+H]*) m/z 344.1143

NMR Spectroscopic Data

The *H and 13C NMR spectra were recorded in DMSO-ds. The chemical shifts (d) are reported
in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Position 3C () H (5, multiplicity, J in Hz)
1 165.7

2 118.9 6.51 (d, 15.6)
3 140.2 7.39 (d, 15.6)
4 126.0

5 110.8 7.04 (s)

6 148.0

7 147.9

8 115.8 6.78 (d, 8.4)
9 121.2 6.96 (d, 8.4)
10 55.6 3.84 (s)

1 72.9 5.58 (d, 8.4)
2 196.4

3 128.4

4,8 131.2 7.84 (d, 8.4)
5,7 115.2 6.85 (d, 8.4)
6 162.2
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Experimental Protocols

The isolation and characterization of Terrestrimine were performed as part of a bioactivity-
guided fractionation of the methanol extract of Tribulus terrestris fruits[1].

Isolation of Terrestrimine

o Extraction: The dried and powdered fruits of Tribulus terrestris were extracted with methanol.

e Fractionation: The crude methanol extract was subjected to repeated column
chromatography over silica gel, octadecyl-functionalized silica gel, and Sephadex LH-20 to
yield several fractions.

 Purification: Bioactive fractions showing inhibitory activity against PLpro were further purified
using chromatographic techniques to isolate pure compounds, including Terrestrimine.

Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were acquired on a suitable NMR
spectrometer. The sample was dissolved in deuterated dimethyl sulfoxide (DMSO-de).
Chemical shifts were referenced to the solvent peak.

o Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-
MS) was used to determine the exact mass and molecular formula of Terrestrimine.

Bioactivity and Signaling Pathway

Terrestrimine was identified as a potent inhibitor of Papain-Like Protease (PLpro), an enzyme
crucial for the replication of certain viruses. The inhibitory action of Terrestrimine on PLpro
represents a key signaling pathway of interest for antiviral drug development.
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Caption: Inhibition of Viral Replication by Terrestrimine.

The following diagram illustrates the workflow from natural source to the identification of
bioactivity.
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Caption: Workflow for the Discovery of Terrestrimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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